
3-Chloro-1,2-benzisothiazole CAS number 7716-
66-7

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B019369 Get Quote

An In-depth Technical Guide to 3-Chloro-1,2-benzisothiazole (CAS 7716-66-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-1,2-benzisothiazole, identified by CAS number 7716-66-7, is a heterocyclic

compound featuring a benzene ring fused to an isothiazole ring, with a chlorine atom at the 3-

position.[1][2] This molecule serves as a critical and versatile building block in organic

synthesis.[1] It is particularly significant as an intermediate in the manufacturing of various

pharmaceuticals, including the antipsychotic drugs Ziprasidone and Lurasidone, and

agrochemicals like the fungicide Oryzaemate.[3][4][5]

Beyond its role as a synthetic intermediate, 3-Chloro-1,2-benzisothiazole exhibits inherent

biological activity, notably antimicrobial and antifungal properties, which makes it a valuable

component in the formulation of biocides and preservatives.[1][6] Its reactivity, particularly

towards nucleophiles, allows for diverse chemical transformations, leading to a wide array of

functionalized derivatives with potential therapeutic applications.[7][8] This guide provides a

comprehensive overview of its chemical properties, synthesis, reactivity, biological significance,

and safety protocols.
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The fundamental properties of 3-Chloro-1,2-benzisothiazole are summarized in the table

below, compiled from various chemical data sources.

Property Value Source(s)

CAS Number 7716-66-7 [1][2][6][9]

Molecular Formula C₇H₄ClNS [1][2][6][9]

Molecular Weight 169.63 g/mol [2][6][9][10]

IUPAC Name 3-chloro-1,2-benzothiazole [10]

Synonyms
3-Chlorobenzo[d]isothiazole,

3-Chloro-1,2-benzothiazole
[1][2][10]

Appearance
White to light yellow or orange

crystalline powder/solid
[1][6][11][12]

Melting Point 38 - 44 °C [2][6][9][11]

Boiling Point
122 °C @ 10 Torr; 80 - 86 °C

@ 0.75 mmHg
[2][6][11]

Solubility

Sparingly soluble in water.

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate.

[1][4]

Canonical SMILES C1=CC=C2C(=C1)C(=NS2)Cl [2][9][10]

InChIKey
BCPVKLRBQLRWDQ-

UHFFFAOYSA-N
[2][10]

Synthesis and Manufacturing
The predominant industrial synthesis of 3-Chloro-1,2-benzisothiazole involves the

chlorination of 1,2-benzisothiazol-3(2H)-one (also known as benzisothiazolinone).[4][13] This

transformation is typically achieved using a chlorinating agent such as thionyl chloride (SOCl₂)

or phosgene, often in the presence of a catalyst like N,N-dimethylformamide (DMF).[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b019369?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-chloro-1-2-benzisothiazole-dic15430.html
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.chemimpex.com/products/44541
https://www.biosynth.com/p/FC19963/7716-66-7-3-chloro-12-benzisothiazole
https://wap.guidechem.com/encyclopedia/3-chloro-1-2-benzisothiazole-dic15430.html
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.chemimpex.com/products/44541
https://www.biosynth.com/p/FC19963/7716-66-7-3-chloro-12-benzisothiazole
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.chemimpex.com/products/44541
https://www.biosynth.com/p/FC19963/7716-66-7-3-chloro-12-benzisothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1_2-benzisothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1_2-benzisothiazole
https://wap.guidechem.com/encyclopedia/3-chloro-1-2-benzisothiazole-dic15430.html
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1_2-benzisothiazole
https://wap.guidechem.com/encyclopedia/3-chloro-1-2-benzisothiazole-dic15430.html
https://www.chemimpex.com/products/44541
https://m.chemicalbook.com/CASEN_7716-66-7.htm
https://www.pharmaffiliates.com/en/7716-66-7-3-chloro-1-2-benzisothiazole-pa1231680.html
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.chemimpex.com/products/44541
https://www.biosynth.com/p/FC19963/7716-66-7-3-chloro-12-benzisothiazole
https://m.chemicalbook.com/CASEN_7716-66-7.htm
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.chemimpex.com/products/44541
https://m.chemicalbook.com/CASEN_7716-66-7.htm
https://wap.guidechem.com/encyclopedia/3-chloro-1-2-benzisothiazole-dic15430.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3227413.htm
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.biosynth.com/p/FC19963/7716-66-7-3-chloro-12-benzisothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1_2-benzisothiazole
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1_2-benzisothiazole
https://www.benchchem.com/product/b019369?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3227413.htm
https://www.chemicalbook.com/synthesis/3-chloro-1-2-benzisothiazole.htm
https://www.chemicalbook.com/synthesis/3-chloro-1-2-benzisothiazole.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Products & Purification

1,2-Benzisothiazol-3(2H)-one

Chlorination Reaction
(Solvent: Chlorobenzene, Catalyst: DMF)

Thionyl Chloride (SOCl₂)

Crude Product

Concentration under
reduced pressure

3-Chloro-1,2-benzisothiazole
(Purity: >90%)

Vacuum Distillation

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Chloro-1,2-benzisothiazole.

Detailed Experimental Protocol: Synthesis
The following protocol is adapted from established procedures for the synthesis of 3-Chloro-
1,2-benzisothiazole.[4][13]

Materials:
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1,2-benzisothiazol-3-one (0.5 mol, 75.6 g)

Thionyl chloride (SOCl₂) (0.6 mol, 71.4 g)

N,N-dimethylformamide (DMF) (0.75 mol, 54.8 g)

Chlorobenzene (100.0 g)

Procedure:

A 1 L four-necked round-bottomed flask is equipped with a mechanical stirrer, a

thermometer, and a reflux condenser.

1,2-benzisothiazol-3-one, DMF, and chlorobenzene are added to the flask.

The mixture is stirred and heated to a temperature between 70 °C and 80 °C.

Thionyl chloride is added dropwise over a period of 1 hour, maintaining the reaction

temperature.

After the addition is complete, the reaction mixture is held at the same temperature and

stirred for an additional 8 hours.

Upon completion, the reaction mixture is concentrated under reduced pressure to remove

the solvent and any unreacted thionyl chloride.

The resulting crude product is purified by vacuum distillation (e.g., at 128 °C under 0.93 kPa)

to yield the target product, 3-chloro-1,2-benzisothiazole.[4][13] A yield of approximately

90% can be expected.[4][13]

Chemical Reactivity
The reactivity of 3-Chloro-1,2-benzisothiazole is dominated by its interactions with

nucleophiles and carbanions. These reactions can proceed via two main pathways: direct

nucleophilic substitution at the chlorine-bearing carbon or nucleophilic attack at the sulfur atom,

leading to the cleavage of the isothiazole ring.[7]

Reactions with Nucleophiles

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b019369?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3227413.htm
https://www.chemicalbook.com/synthesis/3-chloro-1-2-benzisothiazole.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3227413.htm
https://www.chemicalbook.com/synthesis/3-chloro-1-2-benzisothiazole.htm
https://www.benchchem.com/product/b019369?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1971/j3/j39710003262/unauth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A range of nucleophiles react with 3-chloro-1,2-benzisothiazole to cause the fission of the

thiazole ring.[7]

Sodium Cyanide (in aqueous acetone): Yields a mixture of o-cyanophenyl thiocyanate

(62%), bis-(o-cyanophenyl) disulphide (22%), and 2-acetyl-3-aminobenzo[b]thiophen (6%).

[7]

Copper(I) Cyanide (in DMF): Produces bis-(o-cyanophenyl) disulphide in high yield (80%).[7]

n-Butyl-lithium: Gives o-(n-butylthio)-benzonitrile (90%).[7]

Sodium Thiophenoxide: Results in a mixture containing mainly bis-(o-cyanophenyl)

disulphide and diphenyl disulphide.[7]

In contrast, some nucleophiles result in direct substitution without ring opening:

Sodium Ethoxide (in ethanol): Affords 3-ethoxy-1,2-benzisothiazole, demonstrating a classic

nucleophilic substitution pathway.[7]

Reactions with Carbanions
Reactions with carbanions, typically generated from active methylene compounds in the

presence of a base like sodium ethoxide, often lead to the formation of benzo[b]thiophen

derivatives.[14][15]

Pentane-2,4-dione: Forms 2-acetyl-3-aminobenzo[b]thiophen.[14][15]

Ethyl Acetoacetate & Diethyl Malonate: Primarily yield ethyl 3-aminobenzo[b]thiophen-2-

carboxylate.[14][15]

Ethyl Cyanoacetate: Gives the direct substitution product, ethyl (1,2-benzisothiazol-3-

yl)cyanoacetate, without ring opening or rearrangement.[14][15]

The proposed mechanism for the formation of benzo[b]thiophen derivatives involves an

intermediate S-substituted o-cyanothiophenol, which subsequently cyclizes.[14]
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Caption: Reaction pathways of 3-Chloro-1,2-benzisothiazole with nucleophiles.

Biological Activity and Applications
3-Chloro-1,2-benzisothiazole is a compound of significant interest in both industrial and

pharmaceutical chemistry due to its broad utility.

Pharmaceutical Intermediate: It is a key starting material for the synthesis of atypical

antipsychotics such as Ziprasidone and Lurasidone.[4][5][16] It is also used to create

derivatives with potential spasmolytic, antimuscarinic, and muscle-relaxant properties.[8]

Agrochemical Intermediate: The compound is essential for producing fungicides, most

notably Oryzaemate.[3] Its derivatives are also researched for pesticide development.[6]
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Antimicrobial Agent: It possesses intrinsic antimicrobial and antifungal properties, making it

effective as a biocide and preservative in various formulations.[1][6]

Material Science: It has been investigated for use as a corrosion inhibitor and as an additive

to enhance the durability of polymers.[1][6]

The biological activity of isothiazolinones, the class to which this compound belongs, is

generally attributed to their ability to interact with and inhibit cellular functions in

microorganisms.[1] The mechanism is believed to involve the disruption of thiol-containing

enzymes, which are critical for microbial respiration and energy generation.[17]

Safety and Toxicology
3-Chloro-1,2-benzisothiazole is a hazardous chemical that must be handled with appropriate

safety precautions. It is classified as a skin and eye irritant and may cause respiratory irritation.

[10][18][19]
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Hazard Information Details Source(s)

Pictograms GHS07 (Exclamation Mark) [10]

Signal Word Warning [10]

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory

irritation.H401/H411: Toxic to

aquatic life (with long lasting

effects).

[10][18]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P273: Avoid release to the

environment.P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[10][18][19]

Handling Recommendations:

Use only in a well-ventilated area or outdoors.[18][19]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and protective clothing.[19]

Avoid all direct contact with the substance.[18]
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Store in a dry, cool, well-ventilated place with the container tightly closed.[19]

In case of exposure, follow standard first-aid measures and seek medical attention if

symptoms persist.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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